Cas no 54-35-3 (procaine penicillin)

Procaine penicillin is a combination antibiotic consisting of penicillin G and procaine, offering prolonged antimicrobial activity due to slow absorption from the intramuscular injection site. It is effective against Gram-positive bacteria, including streptococci and susceptible staphylococci. The procaine component reduces injection discomfort, while the extended release minimizes dosing frequency, enhancing patient compliance.

procaine penicillin structure

Product Name:procaine penicillin

CAS No:54-35-3

MF:C₂₉H₃₈N₄O₆S

MW:570.700226306915

MDL:MFCD00079285

CID:33582

PubChem ID:5903

Update Time:2025-06-17

procaine penicillin Chemical and Physical Properties

Names and Identifiers

- procaine penicillin
- Procain Penicillin G
- benzylpenicillin
- Procaine penicillin (G)
- Penicillin G Procaine
- Procaine penicillin G
- depocillin
- duphapen
- hostacillin
- hydracillin
- P. Procaine
- penicillin G procaine salt
- penicillin procaine salt
- PENICILLIN-G PROCAIN SALT
- Procaine benzylpenicillin
- 3,3-Dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, compd. with 2-(diethylamino)ethyl p-aminobenzoate (1:1)
- Benzylpenicillin procaine salt
- CS-0104860
- Penicillin Procaine Anhydrous
- 2-(Diethylamino)ethyl 4-aminobenzoate (2S,5R,6R)-3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
- CHEMBL1628385
- AKOS015896161
- Jenacillin O
- LS-149840
- A830119
- Micro-Pen
- 2-(diethylamino)ethyl 4-aminobenzoate;(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Q3435660
- Procainebenzylpenicillin
- DTXSID30883227
- MFCD00079285
- E707
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- [2S-(2.alpha.,5.alpha.,6.beta.)]-, compound with 2-(diethylamino)ethyl 4-aminobenzoate (1:1)
- 54-35-3
- Nopcaine
- Retardillin
- C16-H18-N2-O4-S.C13-H20-N2-O2
- HY-130079
- DB09320
- ANHYDROUS PROCAINE PENICILLIN
- Penicillin procaine anhydrous [USAN]
- s4979
- 1LW5K9CIR1
- PENICILLIN G PROCAINE ANHYDROUS
- Penicillin procaine (anhydrous)
- (2S,5R,6R)-3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid; 2-(diethylamino)ethyl 4-aminobenzoate
- AS-15252
- procain-penicillin
- Vitablend
- WHRVRSCEWKLAHX-LQDWTQKMSA-N
- C16H18N2O4S.C13H20N2O2
- Penicillin G Procaine (anhydrous)
- EINECS 200-205-7
- Procaine benzylpenicillinate
- Penicillin procaine
- Vetspen
- EN300-19736966
- Benzilpenillina procainica
- UNII-1LW5K9CIR1
- Penzal N 300
- 2-(diethylamino)ethyl 4-azanylbenzoate; (2S,5R,6R)-3,3-dimethyl-7-oxidanylidene-6-(2-phenylethanoylamino)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 4-aminobenzoic acid 2-(diethylamino)ethyl ester; (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(1-oxo-2-phenylethyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Benzilpenillina procainica [DCIT]
- Benzylpenicillin novocaine salt
- VetriPen G
- Pen-Aqueous
- Procaine, Benzylpenicillin
- Formula A-34, Uni-Biotic 4 Dose, Herdsman's Choice, Dry-A-Cillin
- go-dry, MASTI-CLEAR
- PenOne Pro
- Penicillin, Procaine
- Bencilpenicilina procaina
- Pen-G Max
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)-(2S,5R,6R)-, compd. with 2-(diethylamino)ethyl 4-aminobenzoate (1:1)
- U.S. Vet MASTI-CLEAR
- U.S. Vet go-dry
- G Procaine, Penicillin
- Procaine, Penicillin G
- Pro-Pen-G
- Penicillin G Procaine in Sesame Oil
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)-(2S-(2alpha,5alpha,6beta))-, compd. with 2-(diethylamino)ethyl 4-aminobenzoate (1:1), monohydrate
- Crystalline Pro Penicillin G
- Crysticillin 300 A.S.
- CHEBI:52154
- Procaine benzylpenicillin for peak identification A
- DA-57052
- PENICILLIN G PROCAINE COMPONENT OF BICILLIN C-R
- G91199
- 200-205-7
- MDL： MFCD00079285
- Inchi： 1S/C16H18N2O4S.C13H20N2O2/c1-16(2)12(15(21)22)18-13(20)11(14(18)23-16)17-10(19)8-9-6-4-3-5-7-9;1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22);5-8H,3-4,9-10,14H2,1-2H3/t11-,12+,14-;/m1./s1
- InChI Key： WHRVRSCEWKLAHX-LQDWTQKMSA-N
- SMILES： S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC(CC1C=CC=CC=1)=O)=O.O(C(C1C=CC(=CC=1)N)=O)CCN(CC)CC

Computed Properties

Exact Mass: 570.25100
Monoisotopic Mass: 570.251206
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 40
Rotatable Bond Count: 11
Complexity: 752
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 12
XLogP3: nothing
Topological Polar Surface Area: 168

Experimental Properties

Density: 1.1335 (rough estimate)
Boiling Point: 663.3°C at 760 mmHg
Flash Point: 355°C
Refractive Index: 1.6000 (estimate)
PSA: 167.57000
LogP: 3.53820
Vapor Pressure: 1.69E-18mmHg at 25°C

procaine penicillin Security Information

Storage Condition：2-8°C

procaine penicillin Customs Data

HS CODE：2941109900
Customs Data：

China Customs Code:
2941109900

procaine penicillin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
S e l l e c k ZHONG GUO	S4979-25mg	Procaine penicillin G	54-35-3	98%	25mg	¥794.51	2023-09-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4553-25 mg	Procaine penicillin G	54-35-3	99.53%	25mg	￥272.00	2022-04-26
Aaron	AR00IABZ-25mg	4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- (2S,5R,6R)-, compd. with2-(diethylamino)ethyl 4-aminobenzoate (1:1)OTHER CA INDEX NAMES:Benzoic acid, 4-amino-, 2-(diethylamino)ethyl ester,mono[(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2	54-35-3	98%	25mg	$89.00	2025-02-11
A2B Chem LLC	AI52099-50mg	4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- (2S,5R,6R)-, compd. with2-(diethylamino)ethyl 4-aminobenzoate (1:1)OTHER CA INDEX NAMES:Benzoic acid, 4-amino-, 2-(diethylamino)ethyl ester,mono[(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2	54-35-3	98.64%	50mg	$97.00	2023-12-30
A2B Chem LLC	AI52099-100mg	4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- (2S,5R,6R)-, compd. with2-(diethylamino)ethyl 4-aminobenzoate (1:1)OTHER CA INDEX NAMES:Benzoic acid, 4-amino-, 2-(diethylamino)ethyl ester,mono[(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2	54-35-3	98.64%	100mg	$124.00	2023-12-30
A2B Chem LLC	AI52099-200mg	4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- (2S,5R,6R)-, compd. with2-(diethylamino)ethyl 4-aminobenzoate (1:1)OTHER CA INDEX NAMES:Benzoic acid, 4-amino-, 2-(diethylamino)ethyl ester,mono[(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2	54-35-3	98.64%	200mg	$166.00	2023-12-30
A2B Chem LLC	AI52099-500mg	4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- (2S,5R,6R)-, compd. with2-(diethylamino)ethyl 4-aminobenzoate (1:1)OTHER CA INDEX NAMES:Benzoic acid, 4-amino-, 2-(diethylamino)ethyl ester,mono[(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2	54-35-3	98.64%	500mg	$279.00	2023-12-30
1PlusChem	1P00IA3N-5mg	4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- (2S,5R,6R)-, compd. with2-(diethylamino)ethyl 4-aminobenzoate (1:1)OTHER CA INDEX NAMES:Benzoic acid, 4-amino-, 2-(diethylamino)ethyl ester,mono[(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2	54-35-3	≥98%	5mg	$65.00	2025-02-28
1PlusChem	1P00IA3N-50mg	4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- (2S,5R,6R)-, compd. with2-(diethylamino)ethyl 4-aminobenzoate (1:1)OTHER CA INDEX NAMES:Benzoic acid, 4-amino-, 2-(diethylamino)ethyl ester,mono[(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2	54-35-3	98%	50mg	$77.00	2025-02-28
1PlusChem	1P00IA3N-200mg	4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- (2S,5R,6R)-, compd. with2-(diethylamino)ethyl 4-aminobenzoate (1:1)OTHER CA INDEX NAMES:Benzoic acid, 4-amino-, 2-(diethylamino)ethyl ester,mono[(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2	54-35-3	98%	200mg	$151.00	2025-02-28

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(CAS:54-35-3)Procaine penicillin G

Order Number:sfd1875

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Purity:99.9%

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Amadis Chemical Company Limited

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(CAS:54-35-3)procaine penicillin

Order Number:A830119

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Quantity:1g

Purity:99%

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Price ($):211.0

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:54-35-3)Procaine penicillin G

Order Number:LE12858

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:08

Price ($):discuss personally

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procaine penicillin Related Literature

1. The assay of penicillin in compound feeding stuffs

S. A. Price,Kay A. Boucher Analyst 1954 79 150
2. The Effect of Cooking on Veterinary Drug Residues in Food.Part 8. Benzylpenicillin?

Martin D. Rose,John Bygrave,William H. H. Farrington Analyst 1997 122 1095
3. Conformations of penicillin G: crystal structure of procaine penicillin G monohydrate and a refinement of the structure of potassium penicillin G

David D. Dexter,James M. van der Veen J. Chem. Soc. Perkin Trans. 1 1978 185
4. The determination of penicillin, chlortetracycline and oxytetracycline in diet supplements and compound feeding stuffs

Antibiotics Panel Analyst 1963 88 836
5. Studies in gels III. Vapour pressure of silica gels

D. G. R. Bonnell Trans. Faraday Soc. 1932 28 463

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54-35-3 (procaine penicillin) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:54-35-3)Procaine penicillin G

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:54-35-3)procaine penicillin

Purity:99%

Quantity:1g

Price ($):211.0

Cas no 54-35-3 (procaine penicillin)

procaine penicillin Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

procaine penicillin Security Information

procaine penicillin Customs Data

China Customs Code:

procaine penicillin Pricemore >>

procaine penicillin Suppliers

procaine penicillin Related Literature

Related Categories

54-35-3 (procaine penicillin) Related Products